Cas no 1182767-38-9 (2-Chloropyridine-4-sulfonamide)

• Product Name: 2-Chloropyridine-4-sulfonamide
• CAS No: 1182767-38-9
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• MDL: MFCD12820445
• CID: 2621060
• PubChem ID: 61004341
• Update Time: 2025-09-23

2-Chloropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloropyridine-4-sulfonamide
• 2-Chloro-pyridine-4-sulfonic acid amide
• 4-Pyridinesulfonamide,2-chloro-
• GS1268
• NE37772
• SB21588
• SCHEMBL2241153
• EN300-127515
• Z728814030
• MFCD12820445
• SY151782
• G66266
• 1182767-38-9
• AKOS010231848
• CS-0232542
• 2-Chloropyridine-4-sulfonamide

• MDL： MFCD12820445
• Inchi： 1S/C5H5ClN2O2S/c6-5-3-4(1-2-8-5)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： HMULZMJXHFXUDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 191.9760263 g/mol
• Monoisotopic Mass: 191.9760263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4
• Molecular Weight: 192.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides